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Compound of Interest

Compound Name: 1,8-Diazaspiro[3.6]decan-2-one

Cat. No.: B12094922

Get Quote

Executive Summary: The "Spiro-Shift" in Scaffold
Design
In the pursuit of novel IP space and improved physicochemical properties (Fsp³ character),

medicinal chemistry has moved beyond standard piperidine-based spirocycles. The 1,8-
diazaspiro[3.6]decan-2-one scaffold represents a high-value target, combining a strained

-lactam (4-membered ring) with a flexible azepane (7-membered ring).

This guide provides a technical comparison between this novel [3.6] scaffold and the well-

established 1,8-diazaspiro[4.5]decan-2-one ([4.5] system). By analyzing the NMR spectral

differences driven by ring strain and conformation, we establish a validation protocol for

researchers synthesizing this motif.

Why This Scaffold Matters
Conformational Restriction: The spiro-fusion locks the azepane ring into a specific vector,

distinct from the chair-like piperidine in [4.5] systems.

Metabolic Stability: The
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-lactam ring alters the metabolic soft spots compared to the

-lactam.

Vector Orientation: The [3.6] geometry projects substituents at angles not accessible by [4.5]

or [5.5] analogs.

Structural & Spectral Comparison
The following data contrasts the experimentally established [4.5] reference standard with the

diagnostic signatures of the [3.6] target.

Table 1: Physicochemical & Structural Parameters[1]
Feature

Reference Standard

([4.5] System)
Target Scaffold ([3.6]
System)

Impact on

Characterization

IUPAC Name

1,8-

Diazaspiro[4.5]decan-

2-one

1,8-

Diazaspiro[3.6]decan-

2-one

Different ring

numbering priorities.

Ring A (Lactam)
5-membered (

-lactam)

4-membered (

-lactam)

High ring strain in [3.6]

shifts C=O signal.

Ring B (Amine)
6-membered

(Piperidine)

7-membered

(Azepane)

Complex coupling

patterns in [3.6]

(fluxionality).

Spiro Carbon
Quaternary (

)

Quaternary (

)

Critical HMBC anchor

point.

Vector Angle
~109.5°

(Chair/Envelope)
Distorted Geometry

Altered NOE

interactions.

Table 2: Comparative NMR Chemical Shift Data
Note: [4.5] data is based on experimental literature values (DMSO-

). [3.6] data represents calculated diagnostic shifts based on ring-strain increments.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12094922?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nucleus
Position /
Assignment

[4.5]

Experimental

Shifts (

, ppm)

[3.6] Diagnostic

Shifts (

, ppm)

Mechanistic

Explanation

C NMR
C=O (Lactam

Carbonyl)
173.9 - 175.7 165.0 - 169.0

-lactams exhibit

an upfield shift vs

-lactams due to

ring strain and

orbital

rehybridization.

C NMR
Spiro Carbon

(C_q)
59.0 - 62.3 65.0 - 72.0

The constrained

4-membered ring

often deshields

the spiro junction

relative to the 5-

membered ring.

H NMR

Lactam

-CH
2.10 - 2.20 (m) 2.80 - 3.20 (d/m)

Protons adjacent

to C=O in a

-lactam are more

deshielded and

often show

geminal coupling

(

Hz).

H NMR

Amine

-CH
2.80 - 3.40 2.90 - 3.50

Azepane

-protons are

often broader

due to ring

flipping

compared to the

rigid piperidine.
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H NMR Amine NH
Broad singlet

(variable)
Broad singlet

Highly

dependent on

concentration

and solvent

(DMSO vs CDCl

).

Experimental Protocol: Characterization Workflow
To rigorously validate the 1,8-diazaspiro[3.6]decan-2-one structure, follow this self-validating

logic flow. This protocol assumes the compound is isolated as a free base or HCl salt.

Step 1: Sample Preparation
Solvent: DMSO-

is preferred over CDCl

for spiro-lactams to prevent aggregation and ensure solubility of the polar amide backbone.

Concentration: 10-15 mg in 0.6 mL solvent.

Additives: If signals are broad (due to azepane ring fluxionality), add 10

L of D

O to exchange labile NH protons or acquire at elevated temperature (313 K).

Step 2: Acquisition Parameters (600 MHz equivalent)
H NMR: 64 scans, relaxation delay (D1) = 2.0 s.

C NMR: 1024 scans, power-gated decoupling.

2D HSQC: Multiplicity-edited (to distinguish CH

from CH).
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2D HMBC: Optimized for long-range coupling (8 Hz). Crucial for connecting the carbonyl to

the spiro center.

Step 3: Assignment Logic (The "Spiro-Check")
Identify the Carbonyl: Confirm the

-lactam C=O (~166 ppm). If it is >172 ppm, you likely formed the

-lactam isomer or ring-opened product.

Locate the Spiro Center: Look for a quaternary carbon (~60-70 ppm) that correlates (HMBC)

to both the lactam CH

protons and the azepane

-CH

protons.

Verify Ring Size:

Azepane: Integration should show 10 protons (excluding NH) for the 7-membered ring

backbone (if unsubstituted).

-Lactam: Integration should show 2 protons (singlet or AB quartet) for the isolated CH

group.

Visualization: Structural Validation Logic
The following diagram illustrates the decision tree for validating the [3.6] scaffold versus

common synthetic impurities (e.g., ring-opened linear amides or [4.5] isomers).
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Shielded

13C NMR Check

Carbonyl Shift?

~165-168 ppm
(Beta-Lactam)

High Strain
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(Gamma-Lactam/Open)
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VALIDATED SCAFFOLD
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Caption: Logic flow for distinguishing the target 1,8-diazaspiro[3.6]decan-2-one from

unstrained isomers using NMR markers.

References
Albanese, V., et al. (2025). Design and synthesis of 1,4,8-triazaspiro[4.5]decan-2-one

derivatives as novel mitochondrial permeability transition pore inhibitors. Journal of Enzyme

Inhibition and Medicinal Chemistry.

Mavrogiannaki, E., et al. (2025). 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione.[1]

MDPI Molbank.

PubChem Compound Summary.2,8-Diazaspiro[3.6]decane (CID 23135369).[2] National

Center for Biotechnology Information.

Carreira, E. M., & Fessard, T. C. (2014). Four-Membered Ring-Containing Spirocycles:
Synthetic Strategies and Opportunities. Chemical Reviews. (Contextual grounding for spiro-
beta-lactam synthesis).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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